Cas no 1253791-76-2 ((S)-1-Cbz-amino-2-Boc-amino-3-(4-Br-phenyl)-propane)

• Product Name: (S)-1-Cbz-amino-2-Boc-amino-3-(4-Br-phenyl)-propane
• CAS No: 1253791-76-2
• MF: C₂₂H₂₇BrN₂O₄
• MW: 463.364785432816
• MDL: MFCD09271803
• CID: 3164515
• PubChem ID: 84819211
• Update Time: 2025-05-19

(S)-1-Cbz-amino-2-Boc-amino-3-(4-Br-phenyl)-propane Chemical and Physical Properties

Names and Identifiers

• (S)-1-Cbz-amino-2-Boc-amino-3-(4-Br-phenyl)-propane
• Carbamic acid, N-[(2S)-3-(4-bromophenyl)-2-[[(1,1-dimethylethoxy)carbonyl]amino]propyl]-, phenylmethyl ester
• D92847
• 1253791-76-2
• benzyl N-[(2S)-3-(4-bromophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propyl]carbamate
• tert-butyl N-[(2S)-1-{[(benzyloxy)carbonyl]amino}-3-(4-bromophenyl)propan-2-yl]carbamate
• [(2S)-2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-3-[4-BROMOPHENYL]PROPYL]-CARBAMIC ACID PHENYLMETHYL ESTER
• benzyl N-[(2S)-3-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propyl]carbamate
• AKOS024256216
• AS-74908

• MDL： MFCD09271803
• Inchi： 1S/C22H27BrN2O4/c1-22(2,3)29-21(27)25-19(13-16-9-11-18(23)12-10-16)14-24-20(26)28-15-17-7-5-4-6-8-17/h4-12,19H,13-15H2,1-3H3,(H,24,26)(H,25,27)/t19-/m0/s1
• InChI Key： IXCKRJMUZKTJOR-IBGZPJMESA-N
• SMILES： BrC1C=CC(=CC=1)C[C@@H](CNC(=O)OCC1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 179.095
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.30 ± 0.06 g/cm3 (predicted value)
• Boiling Point: 598.8 ± 50.0 ° C (predicted)
• PSA: 30.49000
• LogP: 5.59310

Additional information on (S)-1-Cbz-amino-2-Boc-amino-3-(4-Br-phenyl)-propane

Comprehensive Analysis of (S)-1-Cbz-amino-2-Boc-amino-3-(4-Br-phenyl)-propane (CAS No. 1253791-76-2)

(S)-1-Cbz-amino-2-Boc-amino-3-(4-Br-phenyl)-propane (CAS No. 1253791-76-2) is a chiral protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features dual protection with Cbz (Carbobenzoxy) and Boc (tert-butoxycarbonyl) groups, making it a versatile building block for asymmetric synthesis. Its 4-bromophenyl side chain enhances its applicability in cross-coupling reactions, a topic gaining traction in drug discovery and material science.

The rising demand for chiral intermediates like this compound aligns with trends in personalized medicine and targeted therapies. Researchers frequently search for "Boc-Cbz protected amino acids" or "4-bromo phenylalanine derivatives," reflecting its relevance in peptide modifications. Its stereospecificity (S-configuration) is critical for bioactive peptide design, addressing queries about "enantioselective synthesis"—a hot topic in green chemistry forums.

From a synthetic chemistry perspective, the compound’s bromine substituent enables palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, frequently discussed in organic chemistry communities. Its stability under solid-phase peptide synthesis (SPPS) conditions makes it ideal for high-throughput screening—a key focus in AI-driven drug development.

Analytical data for CAS No. 1253791-76-2 often highlight its HPLC purity (>98%) and NMR consistency, meeting stringent requirements for GMP-compliant production. Discussions around "scalable chiral synthesis" or "protecting group strategies" further underscore its industrial significance. The compound’s logP value and solubility profile are also analyzed in ADMET studies, linking to trending searches on "peptide drug bioavailability."

In academic research, this derivative is pivotal for studying protein-protein interactions and enzyme inhibitors. Its 4-bromophenyl moiety is often explored in fluorescence labeling applications, resonating with queries about "bioconjugation techniques." The dual-protection strategy (Cbz/Boc) also addresses FAQs on "orthogonal deprotection" in multistep syntheses.

Environmental and sustainability metrics are increasingly applied to such compounds. Researchers evaluate atom economy and waste reduction in its synthesis—topics mirrored in searches like "green peptide chemistry." Regulatory-compliant documentation (e.g., REACH) is another focal point, aligning with industry demands for transparent supply chains.

In summary, (S)-1-Cbz-amino-2-Boc-amino-3-(4-Br-phenyl)-propane exemplifies the intersection of chiral technology and functional group diversity. Its utility spans medicinal chemistry, bioconjugation, and catalysis, making it a staple in modern chemical libraries. As computational chemistry tools evolve, this compound’s role in virtual screening pipelines is poised to expand further.